Cas no 121625-71-6 (1H-Indole-3-aceticacid, 1-butyl-4,5,6,7-tetrahydro-2,6,6-trimethyl-4-oxo-)

• Product Name: 1H-Indole-3-aceticacid, 1-butyl-4,5,6,7-tetrahydro-2,6,6-trimethyl-4-oxo-
• CAS No: 121625-71-6
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 162758
• PubChem ID: 129461
• Update Time: 2025-04-19

1H-Indole-3-aceticacid, 1-butyl-4,5,6,7-tetrahydro-2,6,6-trimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-aceticacid, 1-butyl-4,5,6,7-tetrahydro-2,6,6-trimethyl-4-oxo-
• 2-(1-butyl-2,6,6-trimethyl-4-oxo-5,7-dihydroindol-3-yl)acetic acid
• 4,5,6,7-Tetrahydro-1-butyl-4-oxo-2,6,6-trimethyl-indole-3-acetic acid
• 1H-Indole-3-acetic acid, 4,5,6,7-tetrahydro-1-butyl-4-oxo-2,6,6-trimethyl-
• C-8778-GO
• 1H-INDOLE-3-ACETIC ACID, 1-BUTYL-4,5,6,7-TETRAHYDRO-2,6,6-TRIMETHYL-4-OXO-
• BRN 5070903
• C 8778-GO
• 121625-71-6
• UNII-VKF96B465Z
• DTXSID40153322
• N(1)-(n-butyl)-2,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydroindole-3-acetic acid
• VKF96B465Z

• Inchi： 1S/C17H25NO3/c1-5-6-7-18-11(2)12(8-15(20)21)16-13(18)9-17(3,4)10-14(16)19/h5-10H2,1-4H3,(H,20,21)
• InChI Key： SASMKVAGXNJWKP-UHFFFAOYSA-N
• SMILES： O=C1C2C(CC(=O)O)=C(C)N(CCCC)C=2CC(C)(C)C1

Computed Properties

• Exact Mass: 291.18355
• Monoisotopic Mass: 291.183444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3
• XLogP3: 2.7

Experimental Properties

• Density: 1.14
• Boiling Point: 477°Cat760mmHg
• Flash Point: 242.3°C
• Refractive Index: 1.56
• PSA: 59.3